Cas no 637324-99-3 (1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 637324-99-3
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5361681
• Update Time: 2025-07-15

1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-2-propenyl)-5,6-dimethyl-1H-benzimidazole
• 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole

• Inchi： 1S/C12H13BrN2/c1-8-4-11-12(5-9(8)2)15(7-14-11)6-10(3)13/h4-5,7H,3,6H2,1-2H3
• InChI Key： KMQHFWQOJKGPGX-UHFFFAOYSA-N
• SMILES： C1N(CC(Br)=C)C2=CC(C)=C(C)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole

Introduction to 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 637324-99-3)

1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 637324-99-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole make it a valuable candidate for further investigation and development.

The chemical structure of 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole is characterized by a benzodiazole core with a 5,6-dimethyl substitution and a 2-bromopropenyl group attached at the 1-position. The presence of the bromine atom and the double bond in the propenyl group introduces significant electronic and steric effects that can influence the compound's reactivity and biological properties. These structural features are crucial for understanding its potential applications in drug discovery and development.

Recent studies have explored the biological activities of 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its function and potentially leading to therapeutic benefits.

In addition to its enzymatic inhibition properties, 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole has been investigated for its potential as an antiviral agent. Research conducted by a team at a leading pharmaceutical institute demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with viral entry or replication processes. This finding opens up new avenues for developing antiviral therapies targeting specific viral infections.

The pharmacokinetic properties of 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and stable plasma levels over an extended period, which are essential characteristics for a successful therapeutic agent.

To further evaluate the safety and efficacy of 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole, preclinical studies have been conducted using various animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. The results from these preclinical trials provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to assess the safety and efficacy of 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in treating specific conditions. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-(2-bromoprop-2-en-1-yl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 637324-99-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for drug discovery and development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.